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Compound of Interest

Compound Name: 2,4-Difluorobenzyl bromide

Cat. No.: B031501

Application Notes and Protocols for 2,4-
Difluorobenzyl Bromide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety information for the handling and storage
of 2,4-Difluorobenzyl bromide (CAS No: 23915-07-3). Adherence to these guidelines is
crucial to ensure personnel safety and maintain the integrity of the chemical.

Physicochemical and Safety Data

2,4-Difluorobenzyl bromide is a flammable and corrosive liquid that also poses several health
hazards.[1][2] The following table summarizes its key quantitative data.
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Property Value Reference
Molecular Formula C7HsBrF2 [3]
Molecular Weight 207.02 g/mol [2][3]

White or colorless to light

Appearance yellow powder to lump to clear
liquid.[3]

Density 1.613 g/mL at 25 °C [2]

Flash Point 40 °C (104 °F) - closed cup [2]

Refractive Index n20/D 1.525 (lit.) [2]

2 - 8 °C is recommended,

though room temperature in a
Storage Temperature ,

cool, dark place (<15°C) is

also mentioned.[3]

Hazard Identification and Personal Protective

Equipment (PPE)

Signal Word: Danger[1][2]

Hazard Statements:

Flammable liquid and vapor.[2]

e May be corrosive to metals.

o Causes severe skin burns and eye damage.

o May cause an allergic skin reaction.[2]

e May cause allergy or asthma symptoms or breathing difficulties if inhaled.[2]

e Suspected of causing genetic defects.
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Personal Protective Equipment (PPE): A comprehensive assessment of the risks should be
conducted before handling. The following PPE is mandatory:

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[4][5]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
A dust mask type N95 (US) is also suggested.[2][4]

Experimental Protocol: Safe Handling in a
Laboratory Setting

This protocol outlines the steps for safely handling 2,4-Difluorobenzyl bromide during a
typical laboratory procedure.

3.1. Preparation and Engineering Controls:
o Work in a well-ventilated area, preferably within a chemical fume hood.[6]

o Ensure that an eyewash station and safety shower are in close proximity and are readily
accessible.[4][5]

» Remove all sources of ignition, such as open flames, hot surfaces, and spark-producing
equipment.[1][6] Use spark-proof and explosion-proof equipment.[1]

e Ground/bond the container and receiving equipment to prevent static discharge.

e Have appropriate spill cleanup materials readily available (e.g., inert absorbent material like
sand, silica gel, or a universal binder).[4]

3.2. Handling Procedure:

e Don all required personal protective equipment (gloves, lab coat, eye protection).
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Carefully open the container, avoiding inhalation of any vapors.

Use only non-sparking tools when handling the material.[1]

Dispense the required amount of the liquid carefully, avoiding splashes.

If transferring, do so in a closed system or with appropriate exhaust ventilation.[1]

Close the container tightly immediately after use.

3.3. Post-Handling and Waste Disposal:

e Wash hands thoroughly with soap and water after handling.[6]

o Contaminated clothing should be removed and laundered before reuse.

» Dispose of waste, including empty containers, in accordance with local, state, and federal
regulations. This may require disposal as hazardous waste.

Storage Protocols

Proper storage is essential to maintain the chemical's stability and prevent hazardous
situations.

e General Storage: Store in a cool, dry, well-ventilated area.[6]

o Container: Keep in the original, tightly closed container. The container should be corrosive-
resistant with a resistant inner liner. Do not use aluminum or galvanized containers.[6]

» Conditions to Avoid: Keep away from heat, sparks, open flames, and other ignition sources.
Avoid contact with incompatible materials.

e Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, strong reducing
agents, metals, alcohols, and amines.[1][5]

Emergency Procedures

In Case of:
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[1]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.
Seek immediate medical attention.

e Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth. Call a physician immediately.[1]

» Spill: Remove all ignition sources. Use a non-sparking tool to clean up the spill. Absorb with
inert material and place in a suitable container for disposal.[4][6]

Visualized Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of 2,4-
Difluorobenzyl bromide.
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Preparation & Risk Assessment

Assess Risks
\ 4

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator)

Work in Ventilated Area (Fume Hood)

Eliminate Ignition Sources
(No Flames, Use Non-Sparking Tools)

Proceed with Caution

Handling of 2,4-Difluorobenzyl bromide

Tightly Seal Container After Use

Post-Handling Procedures

.

Remove and Clean/Dispose of PPE Store in Cool, Dry, WeII—VeqtlIated Area
Away from Incompatibles

Storage

Decontaminate Work Area Proper Waste Disposal

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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